Cas no 1005203-17-7 ((S)-5-Methyl-2-[3-[4-(Ethylsulfinyl)phenyl]benzofuran-5-yl]-1,3,4-oxadiazole)
1005203-17-7 structure
Product Name:(S)-5-Methyl-2-[3-[4-(Ethylsulfinyl)phenyl]benzofuran-5-yl]-1,3,4-oxadiazole
CAS No:1005203-17-7
MF:C19H16N2O3S
MW:352.406943321228
CID:833089
Update Time:2023-08-02
(S)-5-Methyl-2-[3-[4-(Ethylsulfinyl)phenyl]benzofuran-5-yl]-1,3,4-oxadiazole Chemical and Physical Properties
Names and Identifiers
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- 1-Benzylpiperidine-3,5-dione
- (S)-5-Methyl-2-[3-[4-(Ethylsulfinyl)phenyl]benzofuran-5-yl]-1,3,4-oxadiazole
- s-1,3,4-Oxadiazole, 2-[3-[4-(ethylsulfinyl)phenyl]-5-benzofuranyl]-5-Methyl-
- 2-[3-[4-[(S)-ethylsulfinyl]phenyl]-1-benzofuran-5-yl]-5-methyl-1,3,4-oxadiazole
- s-1,3,4-Oxadiazole,2-[3-[4-(ethylsulfinyl)phenyl]-5-benzo[b]furanyl]-5-methyl-
-
- Inchi: 1S/C19H16N2O3S/c1-3-25(22)15-7-4-13(5-8-15)17-11-23-18-9-6-14(10-16(17)18)19-21-20-12(2)24-19/h4-11H,3H2,1-2H3/t25-/m0/s1
- InChI Key: UIDBDVDOKGXDOB-VWLOTQADSA-N
- SMILES: [S@](CC)(C1C=CC(=CC=1)C1=COC2C=CC(C3=NN=C(C)O3)=CC1=2)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 25
- Rotatable Bond Count: 4
- Complexity: 483
- Topological Polar Surface Area: 88.3
(S)-5-Methyl-2-[3-[4-(Ethylsulfinyl)phenyl]benzofuran-5-yl]-1,3,4-oxadiazole Related Literature
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Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
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Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
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Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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